![molecular formula C10H18N4O B2924697 4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide CAS No. 2101196-05-6](/img/structure/B2924697.png)
4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide
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Description
“4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide” is a multi-substituted pyrazolecarboxamide . It is a member of pyrazoles and a monocarboxylic acid amide . It is used in the industrial synthesis of sildenafil .
Synthesis Analysis
The synthesis of pyrazoles, including “4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide”, involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .Molecular Structure Analysis
The molecular structure of “4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide” is characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms . The InChI code for this compound is1S/C8H14N4O.ClH/c1-3-4-10-8 (13)7-6 (9)5-11-12 (7)2;/h5H,3-4,9H2,1-2H3, (H,10,13);1H
. Chemical Reactions Analysis
Pyrazoles, including “4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide”, are synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation . Substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine .Physical And Chemical Properties Analysis
The molecular formula of “4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide” is C10H18N4O . The molecular weight is 210.28 .Mechanism of Action
While the specific mechanism of action for “4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide” is not mentioned in the search results, it is noted that pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . Notable drugs containing a pyrazole ring include celecoxib (celebrex) and the anabolic steroid stanozolol .
properties
IUPAC Name |
4-amino-N-propan-2-yl-2-propylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N4O/c1-4-5-14-9(8(11)6-12-14)10(15)13-7(2)3/h6-7H,4-5,11H2,1-3H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGOHWEFJZASRMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=C(C=N1)N)C(=O)NC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide |
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